Cas no 49568-65-2 (3,4-dihydro-3-oxo-2-Quinoxalinecarboxaldehyde)

• Product Name: 3,4-dihydro-3-oxo-2-Quinoxalinecarboxaldehyde
• CAS No: 49568-65-2
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 325605
• PubChem ID: 14000966
• Update Time: 2025-04-19

3,4-dihydro-3-oxo-2-Quinoxalinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-3-oxo-2-Quinoxalinecarboxaldehyde
• 2-Quinoxalinecarboxaldehyde, 3,4-dihydro-3-oxo-
• 3-hydroxyquinoxaline-2-carboxaldehyde
• OAFKMALNLWUEHO-UHFFFAOYSA-N
• 49568-65-2
• 3-Oxo-3,4-dihydro-quinoxaline-2-carbaldehyde
• 3-hydroxy-quinoxalin-2-carboxaldehyde
• 3-oxo-4H-quinoxaline-2-carbaldehyde
• SCHEMBL3977907
• 3-hydroxyquinoxaline-2-carbaldehyde
• 2-oxo-3-formyl-1,2-di-hydroquinoxaline

• Inchi： 1S/C9H6N2O2/c12-5-8-9(13)11-7-4-2-1-3-6(7)10-8/h1-5H,(H,11,13)
• InChI Key： OAFKMALNLWUEHO-UHFFFAOYSA-N
• SMILES： O=C1C(C=O)=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 174.042927438g/mol
• Monoisotopic Mass: 174.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.5Ų